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Compound of Interest

Compound Name: t-Boc-Aminooxy-PEG7-amine

Cat. No.: B8104458

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of specialized chemical reagents is a cornerstone of laboratory safety and operational
integrity. This guide provides essential, immediate safety and logistical information for the
proper disposal of t-Boc-Aminooxy-PEG7-amine, ensuring adherence to safety protocols and
environmental regulations.

While t-Boc-Aminooxy-PEG7-amine and its analogues are generally not classified as
hazardous materials, responsible chemical management dictates a cautious and informed
approach to their disposal.[1] The following procedures are based on available safety data for
structurally similar compounds and established best practices for laboratory chemical waste
management.

Key Safety and Handling Information

Before initiating any disposal procedures, it is crucial to be familiar with the properties and
handling requirements of t-Boc-Aminooxy-PEG7-amine.
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Property Data Reference

Chemical Name t-Boc-Aminooxy-PEG7-amine [2]

CAS Number 2226611-29-4 [2]

Molecular Formula C21H44N2010 [2]

Molecular Weight 484.58 g/mol [2]

Appearance oil [1]

N Soluble in Water, DMSO,

Solubility [2]
DCM, DMF

Storage Store at -20°C [11[2]

o Not classified as a hazard

Hazard Classification [1]
under GHS

Incompatible Materials Oxidizing agents [1]

] No data available, but may
Hazardous Combustion ) )
include oxides of carbon and [3]
Products )
nitrogen.

Experimental Protocol: Step-by-Step Disposal
Procedure

This protocol outlines the recommended steps for the safe disposal of t-Boc-Aminooxy-PEG7-
amine from a laboratory setting.

[EEN

. Personal Protective Equipment (PPE):

Wear chemical-resistant gloves (e.g., nitrile).

Don safety goggles or a face shield.[1]

A lab coat is mandatory.

N

. Engineering Controls:

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://broadpharm.com/product/bp-24139
https://broadpharm.com/product/bp-24139
https://broadpharm.com/product/bp-24139
https://broadpharm.com/product/bp-24139
https://broadpharm.com/msds/bp-23852
https://broadpharm.com/product/bp-24139
https://broadpharm.com/msds/bp-23852
https://broadpharm.com/product/bp-24139
https://broadpharm.com/msds/bp-23852
https://broadpharm.com/msds/bp-23852
https://www.fishersci.com/store/msds?partNumber=AAL2015703&productDescription=3-BUTEN-1-AMINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b8104458?utm_src=pdf-body
https://www.benchchem.com/product/b8104458?utm_src=pdf-body
https://broadpharm.com/msds/bp-23852
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8104458?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

All handling and preparation for disposal should be conducted within a certified chemical
fume hood to minimize inhalation exposure.[1]

. Waste Collection:

Collect waste t-Boc-Aminooxy-PEG7-amine, including any contaminated consumables
(e.g., pipette tips, wipes), in a dedicated, clearly labeled, and sealable hazardous waste
container.

The container should be made of a material compatible with the chemical.
Do not mix with other waste streams unless compatibility has been confirmed.
. Spill Management:

In the event of a spill, absorb the material with an inert absorbent such as sand or
vermiculite.[1]

Sweep up the absorbed material and place it in the designated hazardous waste container.

[1]
Clean the spill area thoroughly with an appropriate solvent and then with soap and water.
Do not allow the material to enter drains or water courses.[1]
. Final Disposal:
The sealed waste container must be disposed of as special waste.[1]
Arrange for collection by a licensed and reputable chemical waste disposal company.[1]

Consult with your institution's Environmental Health and Safety (EHS) department and local
waste disposal authorities to ensure compliance with all national and regional regulations.|[1]

Logical Workflow for Disposal Decision-Making

The following diagram illustrates the decision-making process for the proper disposal of t-Boc-
Aminooxy-PEG7-amine.
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Caption: Disposal workflow for t-Boc-Aminooxy-PEG7-amine.
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By adhering to these procedures, researchers can ensure the safe and environmentally
responsible disposal of t-Boc-Aminooxy-PEG7-amine, fostering a culture of safety and
compliance within the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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